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CAS No.: 1462260-87-2

Cat. No.: B16369352

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Phenethyl-4-propionyloxypiperidine, also known by synonyms such as 1-P-4-POP and 1-

Phenethylpiperidin-4-yl propionate, is an analytical reference standard structurally related to

potent synthetic opioids.[1] It is primarily recognized as a byproduct in the synthesis of fentanyl,

a powerful opioid analgesic.[1] Due to its association with illicit fentanyl production, this

compound is of significant interest to forensic chemists, toxicologists, and law enforcement

agencies. Its pharmacological profile is not extensively characterized in publicly available

literature, necessitating further research to fully understand its potential biological activity. This

guide provides a comprehensive overview of the available technical information on 1-
Phenethyl-4-propionyloxypiperidine, including its chemical properties, analytical data, and

the experimental protocols that would be employed for its synthesis and pharmacological

characterization.
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A summary of the key chemical and physical properties of 1-Phenethyl-4-
propionyloxypiperidine is presented in the table below. This data is essential for its

identification, handling, and use in experimental settings.

Property Value Reference

IUPAC Name
[1-(2-phenylethyl)piperidin-4-yl]

propanoate

Synonyms

1-P-4-POP, 1-

Phenethylpiperidin-4-yl

propionate

[1]

CAS Number 1462260-87-2 [1]

Molecular Formula C₁₆H₂₃NO₂ [1]

Molecular Weight 261.4 g/mol [1]

Appearance
Solid (commercially available

as a solution)

Purity
≥98% (as a reference

standard)
[1]

Solubility Soluble in methanol [1]

Storage -20°C [1]

Synthesis
While 1-Phenethyl-4-propionyloxypiperidine is a known byproduct of fentanyl synthesis, a

specific and detailed experimental protocol for its targeted synthesis is not readily available in

peer-reviewed literature. However, its structure suggests a straightforward synthesis from

commercially available precursors. The logical synthetic route would involve two main steps:

the N-alkylation of 4-hydroxypiperidine followed by esterification of the hydroxyl group.

Proposed Synthetic Pathway
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Proposed Synthesis of 1-Phenethyl-4-propionyloxypiperidine

4-Hydroxypiperidine

1-Phenethyl-4-hydroxypiperidine

N-Alkylation
(Base, Solvent)

Phenethyl Bromide

1-Phenethyl-4-propionyloxypiperidine

Esterification
(Base, Solvent)

Propionyl Chloride or Propionic Anhydride

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 1-Phenethyl-4-propionyloxypiperidine.

Experimental Protocol: Synthesis of 1-Phenethyl-4-
hydroxypiperidine (Intermediate)
This protocol is adapted from general procedures for the N-alkylation of piperidines.

Reaction Setup: To a solution of 4-hydroxypiperidine (1.0 eq) in a suitable aprotic solvent

(e.g., acetonitrile or dimethylformamide) is added a non-nucleophilic base (e.g., potassium

carbonate or triethylamine, 2-3 eq).

Addition of Alkylating Agent: Phenethyl bromide (1.1 eq) is added dropwise to the stirred

reaction mixture at room temperature.

Reaction Conditions: The reaction mixture is heated to reflux and stirred for 12-24 hours,

with reaction progress monitored by thin-layer chromatography (TLC) or gas

chromatography-mass spectrometry (GC-MS).

Work-up: Upon completion, the reaction mixture is cooled to room temperature, and the

inorganic salts are removed by filtration. The solvent is evaporated under reduced pressure.
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Purification: The crude product is purified by column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 1-

phenethyl-4-hydroxypiperidine.

Experimental Protocol: Synthesis of 1-Phenethyl-4-
propionyloxypiperidine
This protocol describes the esterification of the intermediate alcohol.

Reaction Setup: To a solution of 1-phenethyl-4-hydroxypiperidine (1.0 eq) in a dry aprotic

solvent (e.g., dichloromethane or tetrahydrofuran) under an inert atmosphere (e.g., nitrogen

or argon) is added a non-nucleophilic base (e.g., triethylamine or pyridine, 1.5 eq). The

mixture is cooled to 0°C.

Addition of Acylating Agent: Propionyl chloride or propionic anhydride (1.2 eq) is added

dropwise to the stirred reaction mixture.

Reaction Conditions: The reaction is allowed to warm to room temperature and stirred for 4-

12 hours. Reaction progress is monitored by TLC or GC-MS.

Work-up: The reaction is quenched by the slow addition of water or a saturated aqueous

solution of sodium bicarbonate. The organic layer is separated, and the aqueous layer is

extracted with the same organic solvent. The combined organic layers are washed with

brine, dried over anhydrous sodium sulfate, and filtered.

Purification: The solvent is removed under reduced pressure, and the resulting crude product

is purified by column chromatography on silica gel to afford the final product, 1-phenethyl-4-
propionyloxypiperidine.

Analytical Data
Comprehensive analytical characterization is crucial for the unambiguous identification of 1-
Phenethyl-4-propionyloxypiperidine. Below is a summary of expected and reported

analytical data.
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Analytical Technique Key Findings/Data

Gas Chromatography-Mass Spectrometry (GC-

MS)

Expected to show a molecular ion peak (M+) at

m/z 261, with characteristic fragmentation

patterns including the loss of the propionyloxy

group and fragmentation of the piperidine ring

and phenethyl side chain.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

¹H NMR: Signals corresponding to the aromatic

protons of the phenethyl group, the aliphatic

protons of the piperidine ring and phenethyl

chain, and the ethyl protons of the propionyl

group. ¹³C NMR: Resonances for the aromatic

carbons, the carbons of the piperidine ring, the

aliphatic carbons of the phenethyl group, and

the carbonyl and ethyl carbons of the propionyl

group.

Infrared (IR) Spectroscopy

A strong absorption band characteristic of the

ester carbonyl group (C=O) is expected around

1730-1750 cm⁻¹. C-H stretching and bending

vibrations for the aromatic and aliphatic portions

of the molecule will also be present.

Pharmacological Profile
The pharmacological activity of 1-Phenethyl-4-propionyloxypiperidine has not been

extensively reported in the scientific literature. However, its structural similarity to fentanyl

suggests that it may possess activity at opioid receptors, particularly the mu-opioid receptor

(MOR). A thorough pharmacological evaluation would be necessary to determine its binding

affinity, functional activity, and potential for producing opioid-like effects.

Opioid Receptor Signaling Pathways
Opioid receptors, including the mu-opioid receptor, are G protein-coupled receptors (GPCRs).

Upon activation by an agonist, they initiate a cascade of intracellular signaling events. The two

primary pathways are the G protein-dependent pathway and the β-arrestin-dependent pathway.
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Generalized Mu-Opioid Receptor Signaling Pathways
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Caption: Generalized signaling pathways of the mu-opioid receptor.
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G Protein-Dependent Signaling: Activation of the mu-opioid receptor leads to the coupling of

inhibitory G proteins (Gi/o). This inhibits the enzyme adenylyl cyclase, resulting in decreased

intracellular levels of cyclic AMP (cAMP).[2] The reduction in cAMP leads to decreased activity

of protein kinase A (PKA), which is thought to be a primary mechanism for the analgesic effects

of opioids.

β-Arrestin-Dependent Signaling: Following agonist binding and G protein activation, the

receptor is phosphorylated by G protein-coupled receptor kinases (GRKs). This

phosphorylation promotes the recruitment of β-arrestin proteins to the receptor. β-arrestin

binding uncouples the receptor from G proteins, leading to desensitization, and also mediates

receptor internalization. The β-arrestin pathway is implicated in some of the adverse effects of

opioids, such as tolerance and respiratory depression.[3]

Experimental Protocols for Pharmacological
Characterization
To determine the pharmacological profile of 1-Phenethyl-4-propionyloxypiperidine, a series

of in vitro assays would be conducted.

This assay is used to determine the binding affinity (Ki) of the compound for opioid receptors.

Materials:

Cell membranes prepared from cells expressing the human mu-opioid receptor (hMOR).

A radiolabeled opioid ligand (e.g., [³H]-DAMGO or [³H]-diprenorphine).

Test compound (1-Phenethyl-4-propionyloxypiperidine) at various concentrations.

Incubation buffer (e.g., Tris-HCl buffer).

Non-specific binding control (e.g., naloxone).

Glass fiber filters.

Scintillation counter.
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Protocol:

Cell membranes are incubated with the radioligand and varying concentrations of the test

compound.

The mixture is incubated to allow for binding to reach equilibrium.

The bound and free radioligand are separated by rapid filtration through glass fiber filters.

The amount of radioactivity trapped on the filters is quantified using a scintillation counter.

The concentration of the test compound that inhibits 50% of the specific binding of the

radioligand (IC₅₀) is determined.

The IC₅₀ value is converted to the inhibition constant (Ki) using the Cheng-Prusoff

equation.

This assay measures the ability of the compound to act as an agonist or antagonist at the mu-

opioid receptor by quantifying its effect on cAMP levels.

Materials:

Whole cells expressing the human mu-opioid receptor (e.g., HEK293 or CHO cells).

Forskolin (to stimulate adenylyl cyclase and increase basal cAMP levels).

Test compound at various concentrations.

A known MOR agonist (e.g., DAMGO) for antagonist testing.

cAMP detection kit (e.g., HTRF, ELISA, or LANCE).

Protocol (Agonist Mode):

Cells are pre-treated with forskolin.

The cells are then treated with varying concentrations of the test compound.
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After incubation, the cells are lysed, and the intracellular cAMP concentration is measured

using a detection kit.

The concentration-response curve is plotted to determine the EC₅₀ (concentration for 50%

of maximal effect) and Emax (maximal effect) of the compound.

This assay assesses the ability of the compound to promote the interaction between the mu-

opioid receptor and β-arrestin.

Materials:

Cells engineered to express the mu-opioid receptor fused to a reporter fragment and β-

arrestin fused to a complementary reporter fragment (e.g., PathHunter® or Tango™ assay

systems).

Test compound at various concentrations.

Substrate for the reporter enzyme.

Luminometer or fluorometer.

Protocol:

The engineered cells are treated with varying concentrations of the test compound.

Upon agonist-induced receptor activation and phosphorylation, β-arrestin is recruited to

the receptor, bringing the two reporter fragments into proximity and generating a

measurable signal (e.g., luminescence or fluorescence).

The signal is quantified, and a concentration-response curve is generated to determine the

EC₅₀ and Emax for β-arrestin recruitment.

Quantitative Data
As of the date of this guide, there is no publicly available quantitative pharmacological data

(e.g., Ki, EC₅₀, Emax) for 1-Phenethyl-4-propionyloxypiperidine at any opioid receptor. The

tables below are provided as templates for how such data would be presented once it becomes

available through the experimental protocols described above.
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Table 6.1: Opioid Receptor Binding Affinities (Ki) of 1-Phenethyl-4-propionyloxypiperidine

Receptor Ki (nM)

Mu (µ) Data not available

Delta (δ) Data not available

Kappa (κ) Data not available

Table 6.2: In Vitro Functional Activity of 1-Phenethyl-4-propionyloxypiperidine at the Mu-

Opioid Receptor

Assay EC₅₀ (nM)
Emax (% of control
agonist)

cAMP Inhibition Data not available Data not available

β-Arrestin Recruitment Data not available Data not available

Conclusion
1-Phenethyl-4-propionyloxypiperidine is a compound of forensic and pharmacological

interest due to its structural relationship to fentanyl and its presence as a byproduct in illicit

fentanyl synthesis. While its chemical properties are documented, and analytical methods for

its identification are established, a significant gap exists in the understanding of its

pharmacological profile. The experimental protocols outlined in this guide provide a framework

for the synthesis and comprehensive in vitro characterization of this compound. Future

research focused on determining its opioid receptor binding affinities and functional activities is

crucial to fully assess its potential biological effects and its significance in the context of the

ongoing opioid crisis. Such data will be invaluable to researchers, clinicians, and public health

officials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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